![molecular formula C17H27N3O2 B2355101 Tert-butyl 4-(5,6,7,8-tetrahydro[1,8]naphthyridine-2-yl)butylcarbamate CAS No. 380396-36-1](/img/structure/B2355101.png)
Tert-butyl 4-(5,6,7,8-tetrahydro[1,8]naphthyridine-2-yl)butylcarbamate
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Description
Tert-butyl 4-(5,6,7,8-tetrahydro[1,8]naphthyridine-2-yl)butylcarbamate is a chemical compound that has recently gained attention in the scientific community due to its potential use in various research applications. This compound is synthesized using a specific method and has been found to have unique biochemical and physiological effects. In
Scientific Research Applications
Synthesis Methods and Reactions
One-Pot Synthesis Techniques : Research by Zhichkin et al. (2006) demonstrated a one-pot method for synthesizing naphthyridine derivatives, applicable to compounds like Tert-butyl 4-(5,6,7,8-tetrahydro[1,8]naphthyridine-2-yl)butylcarbamate (Zhichkin et al., 2006).
Catalyzed Synthesis of Derivatives : Yadav et al. (2004) explored the reaction of amines with endocyclic ene-carbamates using montmorillonite KSF clay, yielding derivatives with potential relevance to Tert-butyl 4-(5,6,7,8-tetrahydro[1,8]naphthyridine-2-yl)butylcarbamate (Yadav et al., 2004).
Antibacterial Applications
- Antibacterial Agent Synthesis : Bouzard et al. (1989) synthesized 7-substituted-1-tert-butyl-6-fluoroquinolone-3-carboxylic acids and naphthyridine-3-carboxylic acids, evaluating them for antibacterial activities, which could be relevant for the study of similar compounds (Bouzard et al., 1989).
Antimycobacterial Activities
- Evaluating Antimycobacterial Properties : Sriram et al. (2007) assessed various naphthyridine-3-carboxylic acids for their antimycobacterial properties, an area potentially relevant for compounds like Tert-butyl 4-(5,6,7,8-tetrahydro[1,8]naphthyridine-2-yl)butylcarbamate (Sriram et al., 2007).
Photoluminescence and Sensor Applications
Photoluminescence Properties : Wang et al. (2013) studied the photoluminescence properties of rhenium(I) complexes with ligands similar in structure to Tert-butyl 4-(5,6,7,8-tetrahydro[1,8]naphthyridine-2-yl)butylcarbamate, indicating potential applications in photoluminescence (Wang et al., 2013).
Fluorescence Sensing of Chiral Amino Alcohols : Liu et al. (2008) synthesized a compound for enantioselective sensing of chiral amino alcohols, highlighting potential sensor applications for related structures (Liu et al., 2008).
Other Chemical Synthesis
- Synthesis of Isoquinolines and Naphthyridines : Huang et al. (2002) described a method for synthesizing isoquinolines and naphthyridines, relevant to the study of Tert-butyl 4-(5,6,7,8-tetrahydro[1,8]naphthyridine-2-yl)butylcarbamate (Huang et al., 2002).
properties
IUPAC Name |
tert-butyl N-[4-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)butyl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3O2/c1-17(2,3)22-16(21)19-11-5-4-8-14-10-9-13-7-6-12-18-15(13)20-14/h9-10H,4-8,11-12H2,1-3H3,(H,18,20)(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUMZGHLHDMYUOZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCCCC1=NC2=C(CCCN2)C=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(5,6,7,8-tetrahydro[1,8]naphthyridine-2-yl)butylcarbamate |
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